Cas no 1261935-50-5 (2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine)

2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine is a heterocyclic compound featuring a pyridine core substituted with a hydroxyphenyl group and a chloromethoxyphenyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The chloro and methoxy substituents enhance its versatility in cross-coupling reactions, while the hydroxyl group offers additional functionalization sites. Its well-defined molecular architecture ensures consistent performance in synthetic pathways. The compound is typically characterized by high purity and stability, making it suitable for research and industrial-scale applications requiring precise chemical modifications.
2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine structure
1261935-50-5 structure
Product Name:2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine
CAS No:1261935-50-5
MF:C12H10ClNO2
MW:235.666302204132
MDL:MFCD18323649
CID:2764554
PubChem ID:53229500
Update Time:2025-06-08

2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 1261935-50-5
    • 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine, 95%
    • 2-(2-CHLORO-5-METHOXYPHENYL)-4-HYDROXYPYRIDINE
    • MFCD18323649
    • 2-(2-Chloro-5-methoxyphenyl)pyridin-4(1H)-one
    • DTXSID60692662
    • 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine
    • MDL: MFCD18323649
    • Inchi: 1S/C12H10ClNO2/c1-16-9-2-3-11(13)10(7-9)12-6-8(15)4-5-14-12/h2-7H,1H3,(H,14,15)
    • InChI Key: CCISHPFGLPGYRO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1C1=CC(C=CN1)=O)OC

Computed Properties

  • Exact Mass: 235.0400063Da
  • Monoisotopic Mass: 235.0400063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330985-5 g
2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine; 95%
1261935-50-5
5g
€1,159.00 2022-03-25
abcr
AB330985-5g
2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine, 95%; .
1261935-50-5 95%
5g
€1159.00 2024-04-20

Additional information on 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine

Introduction to 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine (CAS No. 1261935-50-5) and Its Emerging Applications in Chemical Biology and Medicine

2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine, identified by its CAS number 1261935-50-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridine class of molecules, which are well-documented for their role in various biological processes and pharmaceutical development. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with a hydroxyl group at the 4-position of the pyridine core, imparts distinct electronic and steric characteristics that make it a versatile scaffold for drug discovery.

The structural features of 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine contribute to its potential as a pharmacophore. The chloro group at the 2-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the methoxy group introduces electron-donating effects that can modulate reactivity. The hydroxyl group at the 4-position serves as a hydrogen bond acceptor, which is crucial for interactions with biological targets such as enzymes and receptors. These features collectively enable the compound to engage in multiple binding modes, increasing its likelihood of interacting effectively with biological targets.

In recent years, there has been a surge in research focused on developing novel small molecules for therapeutic purposes. 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine has emerged as a promising candidate in several areas of study. One notable application lies in its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By targeting kinases, compounds like 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine could potentially modulate these pathways and restore normal cellular function.

Recent studies have highlighted the compound's efficacy in preclinical models as a scaffold for developing inhibitors of tyrosine kinases. The chloro and methoxy substituents on the aromatic ring have been shown to enhance binding affinity to the ATP-binding pocket of kinases, while the hydroxypyridine moiety provides additional interactions with key residues in the active site. This combination of structural features makes it an attractive candidate for further optimization into potent kinase inhibitors.

Beyond its applications in oncology, 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The compound's ability to interact with various biological targets suggests that it may have broader applications beyond kinase inhibition.

Moreover, the structural versatility of 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine allows for further derivatization and optimization. Medicinal chemists have leveraged this flexibility to design analogs with enhanced potency, selectivity, and pharmacokinetic profiles. By modifying the substituents or introducing additional functional groups, researchers can fine-tune the properties of the compound to better suit specific therapeutic needs.

The synthesis of 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the functionalization of a pyridine precursor, followed by selective substitution at the 2- and 5-positions to introduce the chloro and methoxy groups, respectively. The final step involves hydroxylation at the 4-position, which can be achieved through various chemical methods such as oxidation or direct functionalization techniques.

The synthetic route not only demonstrates the feasibility of producing this compound on a laboratory scale but also underscores its potential for large-scale production if required for industrial applications. Efficient synthetic methodologies are crucial for ensuring cost-effective production and availability for research purposes.

In conclusion, 2-(2-Chloro-5-methoxyphenyl)-4-hydroxypyridine (CAS No. 1261935-50-5) represents a significant advancement in chemical biology and medicinal chemistry due to its unique structural features and broad range of potential applications. Its role as a scaffold for kinase inhibitors, anti-inflammatory agents, and other therapeutic interventions underscores its importance in drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly vital role in developing novel treatments for human diseases.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.